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Compound of Interest

Compound Name: A-850002

Cat. No.: B15620435

Get Quote

Extensive searches for "A-850002" did not yield a specific Safety Data Sheet (SDS) or any

handling and disposal procedures associated with a substance under this identifier. The

documents retrieved were for other chemical products and general hazardous waste

management. Without a specific SDS for A-850002, providing detailed, substance-specific

disposal and safety information is not possible.

In the interest of promoting laboratory safety, this document provides a general framework for

the proper disposal of laboratory chemicals. Researchers, scientists, and drug development

professionals should always refer to the specific Safety Data Sheet for any chemical before

handling or disposal.

General Laboratory Chemical Disposal Procedures
The proper disposal of chemical waste is crucial to ensure the safety of laboratory personnel

and to protect the environment. The following steps provide a general guideline for handling

and disposing of chemical waste in a laboratory setting.

1. Waste Identification and Segregation:
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Identify Hazardous Characteristics: Determine if the waste is hazardous by its characteristics

(ignitable, corrosive, reactive, or toxic). Refer to the chemical's SDS for this information.

Segregate Waste Streams: Never mix incompatible wastes to prevent dangerous reactions.

[1] As a general rule, collect organic and inorganic wastes in separate containers.[2]

Halogenated and non-halogenated solvents should also be kept separate.[3]

Solid vs. Liquid Waste: Collect solid and liquid waste in separate, appropriate containers.

2. Waste Container Selection and Labeling:

Use Appropriate Containers: Waste must be collected in containers that are compatible with

the chemical.[1][3] Containers should be in good condition, with tightly fitting lids.[1][3]

Proper Labeling: All waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name(s) of the contents, and the associated hazards.[1]

3. Storage of Chemical Waste:

Point of Generation: Store waste at or near the point of generation in a designated satellite

accumulation area.

Secondary Containment: All liquid hazardous waste containers should be stored in

secondary containment to prevent spills.[1][3]

Keep Containers Closed: Waste containers must be kept closed except when adding waste.

[1][3]

4. Arranging for Disposal:

Follow Institutional Procedures: Adhere to your institution's specific procedures for

hazardous waste pickup. This typically involves submitting an online request to the

Environmental Health and Safety (EHS) department.[3]

Do Not Dispose Down the Drain: Never dispose of hazardous chemicals down the sink or in

the regular trash unless explicitly permitted by your institution's EHS for specific, non-

hazardous materials.[1]
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Quantitative Data Summary for Hazardous Waste Management

Parameter Guideline Source

Maximum Satellite

Accumulation Volume

55 gallons of hazardous waste

or 1 quart of acutely hazardous

waste

[4]

Container Rinsing (Highly

Toxic)

First three rinses must be

collected as hazardous waste
[1]

Neutralization pH Range

Acids or bases should be

neutralized to a pH of 5-10

before drain disposal (if

permissible)

[2]

Storage Limit in Lab

Do not store more than 10

gallons of hazardous waste in

your lab

[1]

Experimental Protocols

Detailed experimental protocols for A-850002 could not be provided as no specific information

was found for this substance. When working with any new chemical, it is imperative to develop

a standard operating procedure (SOP) that includes detailed steps for handling, storage, and

waste disposal based on the information provided in its Safety Data Sheet.

Visualizing the Chemical Waste Disposal Workflow

The following diagram illustrates a generalized workflow for the disposal of chemical waste in a

laboratory setting.
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Caption: General workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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